Cas no 68644-36-0 (1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid)

1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid structure
68644-36-0 structure
Product Name:1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
CAS No:68644-36-0
MF:C14H12N2O8
MW:336.253684043884
CID:971690
PubChem ID:339144
Update Time:2025-04-19

1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-tetraoxotetradecahydropyrrolo[3'',4'':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
    • 1,3,5,7-tetraoxo-tetradecahydro-pyrrolo[3',4':3,4]cyclobuta[1,2-f]isoindole-4,8-dicarboxylic acid
    • 5,8-Dicarboxy-bicyclo< 4.2.0> octan-2,3,6,7-tetracarboxydiimid
    • AC1L7PBJ
    • CHEMBL430420
    • DTXSID50320780
    • NSC-364190
    • 68644-36-0
    • NSC364190
    • Inchi: 1S/C14H12N2O8/c17-9-3-1-2(4(3)10(18)15-9)8(14(23)24)6-5(7(1)13(21)22)11(19)16-12(6)20/h1-8H,(H,21,22)(H,23,24)(H,15,17,18)(H,16,19,20)
    • InChI Key: IYCWTTIACPTBRO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(N1)=O)C1C(C(=O)O)C3C(NC(C3C(C(=O)O)C12)=O)=O

Computed Properties

  • Exact Mass: 336.05936
  • Monoisotopic Mass: 336.05936535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • PSA: 166.94
  • LogP: -1.91720
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